Cas no 615-77-0 (1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
615-77-0 structure
Product Name:1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:615-77-0
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00038666
CID:506059
PubChem ID:12009
Update Time:2025-04-19

1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-methyl-
    • 1-Methyluracil
    • 1-Methyl-2,4(1H,3H)-Pyrimidinedione
    • 1-methylpyrimidine-2,4-dione
    • 1-methyl-1H-pyrimidine-2,4-dione
    • 1-methyl-uracil
    • Uracil,1-methyl
    • 1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • DTXSID90210474
    • A833314
    • EN300-23560
    • W-200459
    • InChI=1/C5H6N2O2/c1-7-3-2-4(8)6-5(7)9/h2-3H,1H3,(H,6,8,9
    • NSC-44432
    • CHEMBL4797970
    • 1-Methyl-2,4(1H,3H)-pyrimidinedione #
    • BDBM50549810
    • N1-METHYLURACIL
    • 615-77-0
    • FT-0608099
    • F2185-0048
    • 1-methylpyrimidine-2,4(1H,3H)-dione
    • 1-METHYL-1H,3H-PYRIMIDINE-2,4-DIONE
    • SCHEMBL35355
    • MFCD00038666
    • 2,3H)-Pyrimidinedione, 1-methyl-
    • Q27137782
    • HMS1741M02
    • 1-Methyluracil, 99%
    • SY056678
    • CS-W011165
    • BS-22717
    • UNII-4ZB2484Q0M
    • AMY15029
    • SCHEMBL12677264
    • GEO-01979
    • NSC44432
    • CHEBI:69445
    • Uracil, 1-methyl-
    • AKOS001204335
    • AT19346
    • BCP07466
    • NSC 44432
    • 2,4(1H,3H)-Pyrimidinedione, 1-methyl-
    • 4ZB2484Q0M
    • Z154666196
    • SB57615
    • Uracil, 1-methyl-(8CI)
    • pyrimidine-2,4(1H,3H)-dione, 1-methyl-
    • STL511064
    • DTXCID90132965
    • pyrimidine, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-
    • DB-053936
    • BBL100079
    • MDL: MFCD00038666
    • Inchi: 1S/C5H6N2O2/c1-7-3-2-4(8)6-5(7)9/h2-3H,1H3,(H,6,8,9)
    • InChI Key: XBCXJKGHPABGSD-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=CN1C)=O

Computed Properties

  • Exact Mass: 126.04300
  • Monoisotopic Mass: 126.042927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • Color/Form: Colorless solid.
  • Density: 1.3541 (rough estimate)
  • Melting Point: 236-238 °C (lit.)
  • Boiling Point: 234.21°C (rough estimate)
  • Flash Point: 111.1°C
  • Refractive Index: 1.5090 (estimate)
  • Solubility: 1 M NaOH: soluble50mg/mL, clear, colorless
  • PSA: 54.86000
  • LogP: -0.92640
  • Solubility:

1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

  • Symbol: GHS08
  • Signal Word:Warning
  • Hazard Statement: H351
  • Warning Statement: P281
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 40
  • Safety Instruction: S22-S36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R40
  • Safety Term:S22-S36

1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Production Method

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